Cas no 1103861-39-7 (6-bromoimidazo[1,2-a]pyrimidin-2-amine)

• Product Name: 6-bromoimidazo[1,2-a]pyrimidin-2-amine
• CAS No: 1103861-39-7
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 1098829
• PubChem ID: 59437576
• Update Time: 2025-10-29

6-bromoimidazo[1,2-a]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-Imidazo[1,2-a]pyrimidin-2-amine
• 6-bromoimidazo[1,2-a]pyrimidin-2-amine
• DTXSID001282128
• Imidazo[1,2-a]pyrimidin-2-amine, 6-bromo-
• starbld0039861
• DB-169910
• SCHEMBL1303836
• 1103861-39-7

• Inchi： 1S/C6H5BrN4/c7-4-1-9-6-10-5(8)3-11(6)2-4/h1-3H,8H2
• InChI Key： LPAHLRLNRBBDOX-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=NC(=CN2C=1)N

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 6-bromoimidazo[1,2-a]pyrimidin-2-amine

6-Bromoimidazo[1,2-a]pyrimidin-2-amine: A Comprehensive Overview

The compound with CAS No. 1103861-39-7, commonly referred to as 6-bromoimidazo[1,2-a]pyrimidin-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyrimidines, which are known for their unique structural properties and potential applications in drug discovery and advanced materials. The 6-bromoimidazo[1,2-a]pyrimidin-2-amine structure incorporates a bromine atom at the 6-position of the imidazo[1,2-a]pyrimidine ring system, which introduces distinct electronic and steric properties that are advantageous for various chemical and biological applications.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrimidine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 6-bromoimidazo[1,2-a]pyrimidin-2-amine as a lead compound for anti-cancer drug development. The bromine substituent at the 6-position plays a critical role in modulating the compound's pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. Additionally, this compound has shown remarkable stability under physiological conditions, which is a crucial factor for its potential use in clinical settings.

In terms of synthesis, 6-bromoimidazo[1,2-a]pyrimidin-2-amine can be prepared through a variety of routes, including condensation reactions and nucleophilic aromatic substitution. One of the most efficient methods involves the reaction of an appropriate brominated pyrimidine derivative with an amine-containing precursor under controlled conditions. This approach not only ensures high yield but also allows for fine-tuning of the product's properties by varying the reaction parameters. The synthesis of 6-bromoimidazo[1,2-a]pyrimidin-2-amine has been optimized in recent years to meet the demands of large-scale production for both research and industrial applications.

The structural uniqueness of 6-bromoimidazo[1,2-a]pyrimidin-2-amine also makes it an attractive candidate for materials science applications. For example, researchers have investigated its potential as a building block for constructing advanced functional materials such as organic semiconductors and sensors. The bromine atom introduces electron-withdrawing effects that enhance the compound's electronic conductivity and sensitivity to external stimuli. These properties make it a valuable component in the development of next-generation electronic devices.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 6-bromoimidazo[1,2-a]pyrimidin-2-amine. Using density functional theory (DFT) calculations, scientists have gained insights into the molecule's frontier molecular orbitals and its reactivity towards various chemical transformations. These computational studies have not only deepened our understanding of the compound's fundamental properties but also provided valuable guidance for its practical applications.

In conclusion, 6-bromoimidazo[1,2-a]pyrimidin-2-amine (CAS No. 1103861-39-7) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.